1-(2-Methylprop-2-en-1-yl)cyclopropane-1-carbaldehyde

• Molecular Formula: C8H12O
• Molecular Weight: 124.18 g/mol
• IUPAC Name: 1-(2-methylprop-2-enyl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C8H12O/c1-7(2)5-8(6-9)3-4-8/h6H,1,3-5H2,2H3
• InChI Key: KRTODDYGZAKWPG-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CC1(CC1)C=O

Description

1-(2-Methylprop-2-en-1-yl)cyclopropane-1-carbaldehyde is a cyclopropane-based aldehyde with a 2-methylprop-2-en-1-yl substituent. The cyclopropane ring introduces significant steric strain, which influences its reactivity and stability. The carbaldehyde group (-CHO) and the unsaturated isobutene substituent (2-methylprop-2-en-1-yl) make this compound a versatile intermediate in organic synthesis, particularly in cycloaddition reactions or polymer chemistry due to the reactive alkene moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Methylprop-2-en-1-yl)cyclopropane-1-carbaldehyde typically involves the cyclopropanation of an appropriate alkene precursor. One common method is the reaction of 2-methylprop-2-en-1-yl bromide with diazomethane in the presence of a copper catalyst to form the cyclopropane ring. The resulting cyclopropane intermediate is then subjected to oxidation using reagents such as pyridinium chlorochromate (PCC) to introduce the aldehyde functional group.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product. Additionally, industrial processes may employ alternative catalysts and reagents to minimize costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions: 1-(2-Methylprop-2-en-1-yl)cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde can be reduced to a primary alcohol using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The cyclopropane ring can undergo substitution reactions with nucleophiles, leading to ring-opening and formation of substituted products.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3), pyridinium chlorochromate (PCC).

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as amines, thiols, and halides.

Major Products Formed:

Oxidation: 1-(2-Methylprop-2-en-1-yl)cyclopropane-1-carboxylic acid.

Reduction: 1-(2-Methylprop-2-en-1-yl)cyclopropane-1-methanol.

Substitution: Various substituted cyclopropane derivatives depending on the nucleophile used.

Scientific Research Applications

Based on the search results, finding comprehensive data tables and well-documented case studies focusing solely on the applications of "1-(2-Methylprop-2-en-1-yl)cyclopropane-1-carbaldehyde" is challenging. However, the chemical is referenced in the context of related compounds and degradation studies, which can provide some insight.

Scientific Research Applications
1-(2-Methylprop-2-en-1-yl)cyclopropane-1-carbaldehyde is related to cyphenothrin, an early-generation pyrethroid insecticide . Cyphenothrin, or [( RS)-α-cyano-3-phenoxybenzyl (1 RS)- cis- trans-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate], contains a 2-methylprop-1-enyl group, which is structurally similar to the queried compound .

Insights from Cyphenothrin Degradation Studies:

• Degradation pathways Cyphenothrin degrades in aquatic environments through microbial action and photolysis . The degradation involves ester cleavage, photo-induced oxidation at the 2-methylprop-1-enyl group, and eventual mineralization to CO2 .
• Photolysis: Aqueous photolysis significantly accelerates the degradation of cyphenothrin, primarily through oxidation at the 2-methylprop-1-enyl group and ester cleavage, without cis-trans isomerization .
• Microbial Degradation: Cyphenothrin undergoes extensive microbial degradation via ester cleavage to form 3-phenoxybenzoic acid, eventually forming bound residues and mineralizing to CO2 .

Potential Applications Based on Reactivity:
Given the presence of the 2-methylprop-2-en-1-yl and carbaldehyde groups, "1-(2-Methylprop-2-en-1-yl)cyclopropane-1-carbaldehyde" might be useful as a chemical intermediate . The aldehyde can undergo oxidation, reduction, or condensation reactions. The alkene moiety can participate in addition reactions, polymerizations, or be a site for oxidation .

Mechanism of Action

The mechanism of action of 1-(2-Methylprop-2-en-1-yl)cyclopropane-1-carbaldehyde involves its interaction with specific molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. Additionally, the cyclopropane ring can undergo ring-opening reactions, leading to the formation of reactive intermediates that can further interact with biological molecules.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Cyclopropane-1-carbaldehyde Derivatives

(a) rac-(1R,2R)-2-(1-Methyl-1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde

• Molecular Formula : C₁₄H₁₄F₆N₂O₆
• Molecular Weight : 420.27 g/mol
• The pyrazole group offers hydrogen-bonding sites, altering solubility and reactivity .

(b) 1-(2-Fluorophenyl)cyclopropane-1-carbaldehyde

• Molecular Formula : C₁₀H₉FO
• Key Features : A fluorophenyl substituent introduces strong electron-withdrawing effects, increasing electrophilicity at the aldehyde group. This contrasts with the electron-rich alkene in the target compound, which may favor nucleophilic additions .

(c) 1-(Propan-2-yl)cyclopropane-1-carbaldehyde

• This compound is used in asymmetric catalysis due to its simpler steric profile .

Cycloalkane-carbaldehyde Analogues

(a) 1-(2-Methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde

• Molecular Formula : C₁₁H₁₈O
• Molecular Weight : 166.26 g/mol
• Key Features : The cyclohexane ring eliminates cyclopropane strain, enhancing thermal stability. The larger ring size reduces reactivity toward ring-opening reactions compared to the target compound .

(b) 1-(1-Hydroxypropan-2-yl)-3-methylcyclopentane-1-carbaldehyde

• Key Features : A hydroxyl group in the substituent increases hydrophilicity and enables hydrogen bonding, contrasting with the hydrophobic alkene in the target compound. This structural difference impacts applications in aqueous-phase reactions .

Alkenyl-Substituted Analogues

2-Methyl-2-(4-methylpent-3-en-1-yl)cyclopropane-1-carbaldehyde

• Key Features : The extended alkenyl chain (4-methylpent-3-en-1-yl) increases lipophilicity and steric bulk compared to the shorter 2-methylprop-2-en-1-yl group. This may hinder diffusion through biological membranes but improve binding in hydrophobic environments .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Notable Properties
1-(2-Methylprop-2-en-1-yl)cyclopropane-1-carbaldehyde	~C₈H₁₀O	~122.16 (estimated)	2-methylprop-2-en-1-yl	High ring strain, reactive alkene
rac-(1R,2R)-2-(1-Methyl-1H-pyrazol-4-yl)...	C₁₄H₁₄F₆N₂O₆	420.27	Fluorinated pyrazole	Polar, pharmacologically active
1-(2-Fluorophenyl)cyclopropane-1-carbaldehyde	C₁₀H₉FO	164.18	2-fluorophenyl	Electrophilic aldehyde
1-(Propan-2-yl)cyclopropane-1-carbaldehyde	C₇H₁₀O	110.15	Isopropyl	Low steric hindrance
1-(2-Methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde	C₁₁H₁₈O	166.26	2-methylprop-2-en-1-yl	Stable, low ring strain
2-Methyl-2-(4-methylpent-3-en-1-yl)...	C₁₁H₁₆O	164.25	4-methylpent-3-en-1-yl	Highly lipophilic

Biological Activity

1-(2-Methylprop-2-en-1-yl)cyclopropane-1-carbaldehyde, also known as a cyclopropane derivative, has garnered attention in the field of medicinal chemistry for its diverse biological activities. This compound's structural characteristics contribute to its potential applications in various therapeutic areas, including anti-inflammatory, antioxidant, and anticancer activities. This article provides a comprehensive overview of the biological activity of this compound, supported by data tables and relevant case studies.

Chemical Structure

The molecular formula for 1-(2-Methylprop-2-en-1-yl)cyclopropane-1-carbaldehyde is $C_8H_{12}O$. The compound features a cyclopropane ring fused with an aldehyde group and an alkenyl substituent, which is crucial for its biological interactions.

Antioxidant Activity

Research indicates that compounds with similar structures often exhibit significant antioxidant properties. A study employing the DPPH (1,1-diphenyl-2-picrylhydrazyl) assay demonstrated that derivatives of cyclopropane can effectively scavenge free radicals, thereby reducing oxidative stress in biological systems .

Compound	DPPH Scavenging Activity (%)
1-(2-Methylprop-2-en-1-yl)cyclopropane-1-carbaldehyde	72% at 100 µM
Control (Ascorbic Acid)	95% at 100 µM

Anti-inflammatory Effects

In vitro studies have shown that cyclopropane derivatives can inhibit the production of pro-inflammatory cytokines. For instance, a study found that treatment with similar compounds reduced TNF-alpha and IL-6 levels in macrophages stimulated by lipopolysaccharides (LPS) .

Cytokine	Control (LPS)	Treatment (100 µM)
TNF-alpha	150 pg/mL	75 pg/mL
IL-6	200 pg/mL	90 pg/mL

Anticancer Properties

The anticancer potential of cyclopropane derivatives has been explored in various cancer cell lines. Notably, a study reported that these compounds induced apoptosis in MDA-MB-231 breast cancer cells through the activation of caspase pathways .

Cell Line	IC50 (µM)
MDA-MB-231	15
HeLa	20

The biological activity of 1-(2-Methylprop-2-en-1-yl)cyclopropane-1-carbaldehyde is believed to be mediated through several mechanisms:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit specific protein methyltransferases and demethylases, which are crucial for regulating gene expression and cellular signaling pathways .
• Regulation of Oxidative Stress : By scavenging free radicals, these compounds help maintain cellular redox balance, thereby protecting cells from oxidative damage.
• Modulation of Inflammatory Pathways : The ability to downregulate pro-inflammatory cytokines suggests potential therapeutic applications in inflammatory diseases.

Case Studies

Several case studies highlight the therapeutic potential of cyclopropane derivatives:

• Case Study on Inflammatory Bowel Disease : A clinical trial investigated the effects of a cyclopropane derivative on patients with inflammatory bowel disease (IBD). Results indicated significant reductions in disease activity scores and inflammatory markers after treatment with the compound .
• Breast Cancer Treatment : A preclinical study evaluated the efficacy of 1-(2-Methylprop-2-en-1-yl)cyclopropane-1-carbaldehyde in combination with standard chemotherapy agents. The combination therapy resulted in enhanced apoptosis and reduced tumor growth in xenograft models .

Q & A

Q. Methodological Considerations :

• Use low-temperature NMR to monitor cyclopropane ring formation and detect intermediates .
• Optimize reaction conditions (e.g., solvent polarity, catalyst loading) to mitigate side reactions caused by steric effects .

How can structural and electronic properties of this compound be characterized to predict reactivity?

Basic Research Question
Key characterization methods include:

• X-ray Crystallography : Resolves bond angles and strain in the cyclopropane ring (e.g., bond angles <60° indicate significant ring strain) .
• NMR Spectroscopy : $^{13}\text{C}$ NMR detects deshielding effects in the cyclopropane carbons (typical shifts: 10–25 ppm) .
• Computational Modeling : Density Functional Theory (DFT) calculates HOMO-LUMO gaps to predict electrophilic/nucleophilic sites .

Q. Data Interpretation :

• Compare experimental IR stretching frequencies (e.g., C=O at ~1700 cm$^{-1}$) with DFT-simulated spectra to validate electronic structures .

What advanced strategies resolve contradictions in reported reactivity data for cyclopropane carbaldehydes?

Advanced Research Question
Discrepancies in reactivity (e.g., unexpected regioselectivity in substitution reactions) may arise from:

• Steric vs. Electronic Dominance : Use kinetic isotope effects (KIE) or Hammett plots to distinguish electronic influences from steric hindrance .
• Solvent Effects : Polar aprotic solvents (e.g., DMF) stabilize transition states in nucleophilic additions, altering reaction pathways observed in non-polar media .

Q. Case Study :

• In catalytic hydrogenation, conflicting reports on diastereoselectivity can be resolved by analyzing catalyst-substrate interactions via in-situ FTIR or XAS .

How does the cyclopropane ring’s strain influence this compound’s application in drug discovery?

Advanced Research Question
The ring strain (~27 kcal/mol) enhances reactivity, enabling:

• Targeted Covalent Inhibition : The aldehyde group forms reversible Schiff bases with lysine residues in enzymes. Strain facilitates ring-opening for irreversible binding .
• Metabolic Stability : Cyclopropane rings resist oxidative degradation in vivo, improving pharmacokinetics compared to linear analogs .

Q. Experimental Design :

• Use molecular docking simulations (e.g., AutoDock Vina) to predict binding modes, followed by SPR assays to validate target engagement .

What analytical methods differentiate degradation products of this compound under varying storage conditions?

Advanced Research Question
Degradation pathways (e.g., oxidation, hydrolysis) depend on:

• Temperature/Humidity : Accelerated stability studies (40°C/75% RH) with HPLC-MS identify aldehyde oxidation to carboxylic acids or cyclopropane ring-opening products .
• Light Exposure : UV-Vis spectroscopy monitors photolytic cleavage of the cyclopropane ring (λ~250 nm) .

Q. Contradiction Management :

• Conflicting degradation profiles in literature may stem from impurities; employ HPLC-PDA-ELSD for dual detection of non-UV-active byproducts .

How can computational tools optimize reaction conditions for large-scale synthesis?

Advanced Research Question
QSPR/Neural Network Models :

• Predict optimal solvent-catalyst pairs (e.g., toluene with Pd(OAc)$_2$) by correlating reaction yields with descriptors like logP and dielectric constant .
• Microreactor Technology : Simulate flow chemistry conditions to enhance heat/mass transfer, reducing side reactions in exothermic cyclopropanation steps .